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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in
next-generation photovoltaic technologies. Their impressive power conversion efficiencies
(PCEs), rivaling those of conventional silicon-based cells, have garnered significant attention
within the research community. However, the prevalent use of lead in the highest-performing
perovskite materials raises significant environmental and health concerns, acting as a major
impediment to their widespread commercialization.[1][2][3] This has spurred the investigation of
less toxic, earth-abundant alternatives, with bismuth (Bi)-based perovskites emerging as a
promising candidate.

This guide provides a comprehensive comparison of the performance of bismuth tribromide
(BiBr3)-based perovskites and their lead-based counterparts. We will delve into their key
performance metrics, fabrication methodologies, and intrinsic stability, offering a data-driven
perspective for researchers and professionals in the field of solar energy.

Performance Metrics: A Tale of Two Chemistries

The performance of a solar cell is quantified by several key parameters: power conversion
efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor
(FF). While lead-based PSCs have achieved certified PCEs exceeding 25%, their bismuth-
based cousins are still in the earlier stages of development.[1][4][5]

Recent studies on cesium bismuth halide (Cs3Bi2Xo, where X can be I, Br, or Cl) based solar
cells have shown promising, albeit lower, efficiencies. For instance, optimized CssBizlo,
CssBi2Bre, and CssBi2Cls devices have demonstrated PCEs of 14.08%, 11.05%, and 5.28%,
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respectively.[6] In contrast, lead-based PSCs routinely exhibit PCEs well above 20%.[4] The
primary reason for this performance gap lies in the intrinsic electronic properties of the
materials and challenges in fabricating high-quality, defect-free bismuth-based perovskite films.

[2][7]

Below is a summary of representative performance data for Bi-based and lead-based
perovskite solar cells.

Perovskite Jsc
. PCE (%) Voc (V) FF (%) Reference
Material (mAlcm?)

Bismuth-

Based

CssBizle

o 14.08 1.37 - - [6]
(Optimized)

Cs3Bi2Bro

o 11.05 1.47 - - [6]
(Optimized)

Cs3Bi2Clo

o 5.28 1.47 - - [6]
(Optimized)

MAsBi2le 0.19 - - - [8]

Lead-Based

MAPDIs-

20.58 - - 68.34 [9]
based

(FAl)o.9Cso.1(

>20 - - - [4]
Pbl2)1.05
Certified Pb-

>25 - - - [4][5]
based PSCs

Note: Direct comparison of Jsc and FF for some Bi-based cells was not readily available in the
reviewed literature. The performance of lead-based cells is highly variable and depends on the
specific composition and fabrication method.
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Stability and Environmental Considerations

The Achilles' heel of lead-based PSCs is their long-term stability, particularly their susceptibility

to degradation from moisture and heat.[3][4][5] While significant research efforts are underway

to enhance their durability through compositional and interface engineering, the intrinsic toxicity
of lead remains a primary concern.[10][11]

In contrast, bismuth-based perovskites exhibit superior intrinsic and environmental stability.[1]
Their lower toxicity profile makes them a more environmentally benign alternative. However,
the overall device stability is also influenced by the other layers in the solar cell stack and the
quality of the perovskite film.

Experimental Protocols

The fabrication of high-quality perovskite films is crucial for achieving high-performance solar
cells. Solution-based processing is the most common method for both lead- and bismuth-based
PSCs.

General Fabrication Workflow for Perovskite Solar Cells

Substrate Preparation
Substrate Cleaning ETL Deposition

Perovskite Layer|Formation Device Completion
4
Precursor Solution Spin Coating Annealing HTL Depositior)—b(Electrude Deposition Characterization

Click to download full resolution via product page
Caption: A generalized workflow for the fabrication of perovskite solar cells.

Detailed Methodologies:
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. Substrate Preparation:

The process typically begins with cleaning a transparent conductive oxide (TCO) coated
glass substrate (e.g., FTO or ITO) through sequential sonication in detergent, deionized
water, acetone, and isopropanol.

An electron transport layer (ETL), commonly titanium dioxide (TiOz) or tin oxide (SnO2), is
then deposited onto the substrate.[9] This can be achieved through methods like spin coating
a precursor solution followed by annealing, or sputtering.

. Perovskite Layer Deposition (Solution Processing):

For Lead-Based PSCs (e.g., MAPDI3): A precursor solution is prepared by dissolving
methylammonium iodide (MAI) and lead iodide (Pbl2) in a solvent like dimethylformamide
(DMF) or a mixture of DMF and dimethyl sulfoxide (DMSO).

For Bismuth-Based PSCs (e.g., Cs3Biz2Bro): A precursor solution is prepared by dissolving
cesium bromide (CsBr) and bismuth bromide (BiBr3) in a suitable solvent.

The precursor solution is then spin-coated onto the ETL-coated substrate. The spin coating
parameters (speed and duration) are critical for controlling the film thickness and
morphology.

During or after spin coating, an anti-solvent (e.g., chlorobenzene or toluene) is often dripped
onto the spinning substrate to induce rapid crystallization and form a uniform perovskite film.
[12]

The film is then annealed at a specific temperature to complete the crystallization process
and remove any residual solvent.

. Hole Transport Layer (HTL) and Electrode Deposition:

A hole transport layer (HTL), such as Spiro-OMeTAD, is deposited on top of the perovskite
layer, typically by spin coating.

Finally, a metal back contact (e.qg., gold, silver, or carbon) is deposited via thermal
evaporation to complete the device.[12]
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4. Characterization:

» The performance of the fabricated solar cells is evaluated by measuring their current-voltage
(J-V) characteristics under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm?).[13]

» Other characterization techniques include X-ray diffraction (XRD) to confirm the crystal
structure, scanning electron microscopy (SEM) to analyze the film morphology, and UV-Vis
spectroscopy to determine the optical properties.[14]

Device Architecture

The typical architecture of a perovskite solar cell is a layered structure designed to efficiently
absorb light and extract charge carriers.

Glass Substrate

TCO (e.g., FTO)

Electron Transport Layer (ETL)

Perovskite Absorber Layer

Hole Transport Layer (HTL)

Metal Back Contact
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Caption: A schematic of a standard n-i-p planar perovskite solar cell structure.

Future Outlook

While lead-based perovskite solar cells continue to set efficiency records, the development of
lead-free alternatives like BiBrs-based PSCs is crucial for the long-term viability and
sustainability of perovskite photovoltaic technology. The primary challenges for bismuth-based
cells are to improve their power conversion efficiency by optimizing film deposition techniques
to achieve high-quality, uniform crystalline layers with low defect densities.[1][2][7] Further
research into novel compositions and device architectures will be instrumental in bridging the
performance gap with their lead-based counterparts. As research progresses, bismuth-based
perovskites hold the potential to offer a stable, non-toxic, and efficient solution for future solar
energy harvesting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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